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Compound of Interest

Compound Name: 4-Phenylbutanamide

Cat. No.: B072729

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Phenylbutanamide
(CAS No: 1199-98-0), a compound of interest in various research and development
applications. The following sections detail its chemical and physical properties, potential
hazards, handling precautions, and standardized protocols for safety assessment.

Chemical and Physical Properties

4-Phenylbutanamide is a crystalline solid at room temperature.[1] Its solubility profile indicates
moderate solubility in organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO),
with limited solubility in water.[1]
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Property Value Reference
Molecular Formula C10H13NO [1112]
Molecular Weight 163.22 g/mol [1][2]

CAS Number 1199-98-0 [1112][3]
Appearance Crystalline solid [1]

Moderately soluble in organic
B solvents (ethanol, methanol,
Solubility o o [1]
DMSO), limited solubility in

water.

Hazard Identification and Classification

Based on aggregated GHS data, 4-Phenylbutanamide is classified as follows:

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

. e H317: May cause an allergic
Skin Sensitization Category 1 _ _
skin reaction

Source: ECHA C&L Inventory[2]
Signal Word: Warning
Hazard Pictograms:

lwsalt text

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure the
integrity of the compound.

3.1. Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.vulcanchem.com/product/vc20979698
https://pubchem.ncbi.nlm.nih.gov/compound/4-phenylbutanamide
https://www.vulcanchem.com/product/vc20979698
https://pubchem.ncbi.nlm.nih.gov/compound/4-phenylbutanamide
https://www.vulcanchem.com/product/vc20979698
https://pubchem.ncbi.nlm.nih.gov/compound/4-phenylbutanamide
https://www.matrixscientific.com/sds/MxMSDS_128648.pdf
https://www.vulcanchem.com/product/vc20979698
https://www.vulcanchem.com/product/vc20979698
https://www.benchchem.com/product/b072729?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-phenylbutanamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A risk assessment should be conducted to determine the appropriate PPE for the specific
laboratory procedures.

Recommended PPE

Safety goggles or face shield

Risk Assessment

Handling Procedure \ i
Laboratory coat

Chemical-resistant gloves (e.qg., nitrile)
Quantity of Substance Large quantity or potential for aerosolization NIOSH-approved respirator (if dusts are generated)

Click to download full resolution via product page

Logical workflow for selecting appropriate PPE.

3.2. Safe Handling Practices

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Handle in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the compound is handled.
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3.3. Storage Conditions
» Store in a tightly closed container.
o Keep in a cool, dry, and well-ventilated place.

o Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures

Exposure Route First Aid Procedure

Call a POISON CENTER or doctor/physician if

If Swallowed )
you feel unwell. Rinse mouth.
Wash with plenty of water. If skin irritation or
) rash occurs: Get medical advice/attention. Take
If on Skin

off contaminated clothing and wash it before

reuse.

Remove person to fresh air and keep
If Inhaled comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

Rinse cautiously with water for several minutes.
_ Remove contact lenses, if present and easy to
Ifin Eyes . o N .
do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.

Experimental Protocols for Safety Assessment

The following are summaries of standardized OECD guidelines for assessing the toxicological
properties of a chemical like 4-Phenylbutanamide.

5.1. Acute Oral Toxicity - Acute Toxic Class Method (OECD Guideline 423)

This method is a stepwise procedure to determine the acute oral toxicity of a substance.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b072729?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start with 3 animals (usually female)
at a defined dose level (e.g., 300 mg/kg)

Observe for mortality/morbidity
within 48 hours and up to 14 days

Outcome at 48 hours A

0 or 1 animal dies

\
[Sufficient data for classification or 3 animals die M
\

4

Dose a new group of 3 animals Stop testing and classify Dose a new group of 3 animals
at a higher dose level based on outcomes at different dose levels at a lower dose level

Click to download full resolution via product page

Experimental workflow for OECD Guideline 423.

Methodology:

+ Animal Selection: Healthy, young adult rodents (usually rats, females are preferred) are
used.

+ Dosing: The substance is administered orally by gavage at one of the defined starting doses
(5, 50, 300, or 2000 mg/kg body weight). The starting dose is selected based on available
information. A stepwise procedure is followed using 3 animals per step.
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» Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

o Endpoint: The test allows for the classification of the substance into a GHS toxicity category
based on the number of mortalities observed at different dose levels.[4]

5.2. In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method (OECD
Guideline 439)

This in vitro method assesses the potential of a substance to cause skin irritation.[5]
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Tissue Preparation and Dosing

Equilibrate Reconstructed Human
Epidermis (RhE) tissues

Apply test substance to the
surface of the RhE tissue

;

[Incubate for a defined period (e.g., 60 minutes)]

Viability Assessment

Rinse tissues to remove test substance

;

Post-incubation period (e.g., 42 hours)

;

Assess cell viability using MTT assay

[ Measure optical density ]

Cell Viability < 50%?

Classify as Irritant
(GHS Category 2)

Classify as Non-Irritant

Click to download full resolution via product page

Experimental workflow for OECD Guideline 439.
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Methodology:

e Test System: A commercially available Reconstructed Human Epidermis (RhE) model is
used.

o Application: The test substance is applied topically to the surface of the RhE tissue.

o Exposure and Incubation: Following a defined exposure time, the substance is removed, and
the tissues are incubated.

 Viability Assessment: Cell viability is determined using a colorimetric assay (e.g., MTT
assay), which measures the metabolic activity of the cells.

o Classification: If the mean tissue viability is reduced below a certain threshold (typically <
50%) compared to the negative control, the substance is classified as a skin irritant.[6]

5.3. Acute Eye Irritation/Corrosion (OECD Guideline 405)

This guideline describes procedures to determine the potential of a substance to cause eye
irritation or corrosion. A tiered testing strategy is recommended, starting with in vitro methods
before proceeding to in vivo tests if necessary.

Methodology (In Vivo):
o Animal Selection: Healthy, young adult albino rabbits are used.

e Procedure: A single dose of the test substance is applied to one eye of the animal. The other
eye remains untreated and serves as a control.[7]

e Observation: The eyes are examined at 24, 48, and 72 hours after application.[7] Reactions
of the cornea, iris, and conjunctiva are scored.

e Endpoint: The substance is classified based on the severity and reversibility of the ocular
lesions observed. The use of anesthetics and analgesics to minimize animal distress is
required.[8][9]

Reactivity and Stability
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The chemical reactivity of 4-Phenylbutanamide is primarily associated with its amide and
phenyl functional groups.[1]

e Amide Group: Can undergo hydrolysis under acidic or basic conditions to form 4-
phenylbutanoic acid. It can be reduced to the corresponding amine (4-phenylbutylamine)
using strong reducing agents like lithium aluminum hydride (LiAIH4) or dehydrated to a
nitrile.[1]

e Phenyl Ring: Susceptible to electrophilic aromatic substitution reactions.

 Stability: Stable under recommended storage conditions. Avoid strong oxidizing agents.

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. The product should be disposed of as hazardous waste.

This technical guide is intended to provide essential safety and handling information for 4-
Phenylbutanamide. It is imperative that all laboratory personnel are thoroughly trained in the
proper handling of this and all chemicals and that a comprehensive risk assessment is
performed before initiating any new procedures. Always refer to the most current Safety Data
Sheet (SDS) for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of 4-Phenylbutanamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072729#safety-and-handling-precautions-for-4-
phenylbutanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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